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Compound of Interest

Compound Name: 3,3-Diphenylpropanal

Cat. No.: B2737569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and Material

Safety Data Sheet (MSDS) information for 3,3-Diphenylpropanal (CAS No: 4279-81-6).[1]

Adherence to stringent safety protocols is paramount when working with this compound to

mitigate potential risks and ensure a safe laboratory environment. This document is intended to

serve as an essential resource for all personnel involved in the handling and use of 3,3-
Diphenylpropanal.

Hazard Identification and Classification
3,3-Diphenylpropanal is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary

hazards associated with this compound are acute oral toxicity, skin irritation, serious eye

irritation, and potential for respiratory irritation.[1]

Table 1: GHS Classification of 3,3-Diphenylpropanal[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1]

Pictograms:[1]

alt text

Safe Handling and Storage Protocols
Strict adherence to the following procedures is crucial to minimize exposure and ensure a safe

working environment when handling 3,3-Diphenylpropanal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment must be worn at all times when handling 3,3-Diphenylpropanal:

Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH

(US) standards are mandatory. In situations with a high risk of splashing, a face shield

should be worn in addition to safety goggles.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves

for any signs of degradation or puncture before use.
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Clothing: A lab coat or chemical-resistant apron should be worn. In cases of significant

exposure risk, impervious clothing should be worn to prevent skin contact. Contaminated

clothing should be removed immediately and laundered separately before reuse.

Respiratory Protection: All work with 3,3-Diphenylpropanal should be conducted in a well-

ventilated area, preferably under a certified chemical fume hood, to avoid inhalation of

vapors. If ventilation is inadequate or if irritation is experienced, a NIOSH-approved

respirator with an organic vapor cartridge is required.

Hygiene Measures
Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.

Handling Procedures
Avoid all personal contact with the substance, including inhalation of vapors.

Use explosion-proof electrical, ventilating, and lighting equipment.

Employ non-sparking tools and take precautionary measures against static discharge.

Keep the container tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

The recommended storage temperature is between 2-8°C.

Store in a locked and secure location.

Keep containers tightly sealed to prevent leakage.

Experimental Workflow and Emergency Procedures
General Experimental Workflow
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The following diagram outlines a general workflow for safely handling 3,3-Diphenylpropanal in
a laboratory setting.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Gather Materials Weighing Reaction Setup Work-up Decontaminate Glassware Dispose of Waste Doff PPE

Click to download full resolution via product page

General Experimental Workflow for 3,3-Diphenylpropanal

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is crucial. The following procedures

should be followed for spills, exposure, and disposal.

First-Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If feeling

unwell, seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin with plenty of water and soap. If skin irritation persists, consult a physician.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Call a poison center or

doctor if you feel unwell.

Spill and Accidental Release Measures:

For any spill, the first step is to ensure personal safety. The following diagram illustrates a

decision-making process for handling spills.
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Decision-Making for Spill Response
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible material. Heating may cause expansion or decomposition,

leading to violent rupture of containers. On combustion, may emit toxic fumes of carbon

monoxide (CO) and carbon dioxide (CO2).

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
While specific LD50 and LC50 data for 3,3-Diphenylpropanal are not readily available in

public databases, the GHS classification indicates that it is harmful if swallowed.[1] The primary

routes of exposure are ingestion, inhalation, and skin/eye contact.

Acute Effects:

Oral: Harmful if swallowed.[1]

Inhalation: May cause respiratory irritation.[1]

Skin: Causes skin irritation.[1]

Eyes: Causes serious eye irritation.[1]

Chronic Effects:

No specific data on the long-term health effects of 3,3-Diphenylpropanal is currently available.

However, due to the presence of an aldehyde functional group and aromatic rings, repeated or

prolonged exposure should be avoided.

Disposal Considerations
All waste containing 3,3-Diphenylpropanal, including contaminated disposables and excess

material, must be collected in a dedicated, sealed, and clearly labeled hazardous waste
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container. Disposal should be carried out in accordance with all applicable federal, state, and

local regulations. Contact your institution's Environmental Health & Safety (EHS) department

for specific disposal guidelines.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive site-specific risk assessment, which

must be conducted by qualified personnel before any handling or experimentation with 3,3-
Diphenylpropanal. Always refer to the most current Safety Data Sheet (SDS) provided by the

manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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